[2-(5-aminopyrazin-2-yl)phenyl]methanol

• IUPAC Name: [2-(5-aminopyrazin-2-yl)phenyl]methanol
• InChI: InChI=1S/C11H11N3O/c12-11-6-13-10(5-14-11)9-4-2-1-3-8(9)7-15/h1-6,15H,7H2,(H2,12,14)
• InChI Key: VOMPGNZXIQBMOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)C2=CN=C(C=N2)N
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol

Description

[2-(5-Aminopyrazin-2-yl)phenyl]methanol is a heteroaromatic compound featuring a pyrazine ring substituted with an amino group at the 5-position and a phenylmethanol group at the adjacent 2-position. The pyrazine core contributes to its planar aromaticity, while the amino and hydroxymethyl groups enhance its hydrogen-bonding capacity and solubility.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share core structural motifs with [2-(5-aminopyrazin-2-yl)phenyl]methanol but differ in substituents, leading to distinct properties:

Compound	Molecular Formula	Key Substituents	Molecular Weight	XLogP3	Hydrogen Bond Donors/Acceptors	Topological Polar Surface Area (TPSA)	Key Differences
[2-(5-Aminopyrazin-2-yl)phenyl]methanol	C₁₁H₁₁N₃O	Phenylmethanol, 5-aminopyrazine	201.23 g/mol	~1.8*	2 donors, 4 acceptors	~70 Ų*	Reference compound
(5-Aminopyrazin-2-yl)methanol	C₅H₇N₃O	Hydroxymethyl, 5-aminopyrazine	125.13 g/mol	−0.7	2 donors, 4 acceptors	70.4 Ų	Lacks phenyl group; simpler structure
[5-Amino-2-(4-chlorophenoxy)phenyl]methanol	C₁₃H₁₂ClNO₂	4-Chlorophenoxy, phenylmethanol	249.69 g/mol	2.5	2 donors, 3 acceptors	55.5 Ų	Chlorophenoxy increases lipophilicity
2-[(5-Aminopyrazin-2-yl)amino]ethanol	C₇H₁₁N₅O	Aminoethanol, 5-aminopyrazine	181.20 g/mol	−1.2*	3 donors, 5 acceptors	96.7 Ų	Ethanolamine side chain; higher polarity
Ethyl 2-(5-aminopyrazin-2-yl)acetate	C₈H₁₁N₃O₂	Ethyl ester, 5-aminopyrazine	181.20 g/mol	0.5	1 donor, 4 acceptors	72.7 Ų	Ester group reduces H-bond capacity
((2S,5S)-5-methylpiperazin-2-yl)methanol	C₆H₁₄N₂O	Piperazine ring, methyl, hydroxymethyl	130.19 g/mol	−0.3	2 donors, 3 acceptors	49.3 Ų	Chiral piperazine; distinct ring system

*Estimated values based on analogous structures.

Key Comparative Insights

Lipophilicity and Solubility: The chlorophenoxy derivative (XLogP3 = 2.5 ) is significantly more lipophilic than [2-(5-aminopyrazin-2-yl)phenyl]methanol (estimated XLogP3 ~1.8), suggesting reduced aqueous solubility but enhanced membrane permeability.

Hydrogen-Bonding Capacity: The ethanolamine side chain in 2-[(5-aminopyrazin-2-yl)amino]ethanol introduces an additional hydrogen bond donor, enhancing interactions with biological targets compared to the hydroxymethyl group in the reference compound. The ethyl ester in Ethyl 2-(5-aminopyrazin-2-yl)acetate reduces hydrogen-bond donors, likely diminishing binding affinity in hydrophilic environments.

Steric and Stereochemical Effects: The chlorophenoxy group in [5-Amino-2-(4-chlorophenoxy)phenyl]methanol adds steric bulk, which may hinder entry into narrow binding pockets but improve affinity for hydrophobic targets. The chiral piperazine derivative demonstrates how stereochemistry can influence molecular recognition, a factor absent in planar pyrazine-based compounds.

Biological Implications: The phenylmethanol group in [2-(5-aminopyrazin-2-yl)phenyl]methanol balances aromatic π-π interactions (from the phenyl ring) and polar interactions (from the hydroxymethyl group), making it versatile for drug design. Simpler analogs like (5-aminopyrazin-2-yl)methanol may serve as scaffolds for further functionalization, while bulkier derivatives (e.g., ) could optimize pharmacokinetic profiles.